2-(3,4-dimethylphenyl)-6-hydroxypyridazin-3(2H)-one

• CAS No.: 88092-17-5
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 2-(3,4-dimethylphenyl)-1H-pyridazine-3,6-dione
• InChI: InChI=1S/C12H12N2O2/c1-8-3-4-10(7-9(8)2)14-12(16)6-5-11(15)13-14/h3-7H,1-2H3,(H,13,15)
• InChI Key: DRGHAOHHGOVDIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C=CC(=O)N2)C

Description

2-(3,4-Dimethylphenyl)-6-hydroxypyridazin-3(2H)-one is a pyridazinone derivative characterized by a hydroxyl group at position 6 and a 3,4-dimethylphenyl substituent at position 2 of the pyridazinone ring. Pyridazinones are heterocyclic compounds with a six-membered ring containing two adjacent nitrogen atoms, known for diverse pharmacological activities, including anti-inflammatory, anticancer, and cardiovascular effects . The hydroxyl group at position 6 enhances solubility in polar solvents, while the 3,4-dimethylphenyl group introduces steric and electronic effects that influence receptor binding and metabolic stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Pyridazinone Derivatives

Substituent Effects on Physicochemical Properties

The hydroxyl group at position 6 distinguishes this compound from analogs with non-polar substituents. For example:

• 6-Phenyl-pyridazin-3(2H)-one lacks the hydroxyl group, leading to reduced solubility in pharmaceutical solvents like water and ethanol compared to the hydroxylated derivative .

Table 1: Substituent Impact on Solubility and Lipophilicity

Compound	Substituents (Position 2/6)	Solubility (mg/mL)	logP
2-(3,4-Dimethylphenyl)-6-hydroxypyridazin-3(2H)-one	3,4-dimethylphenyl (2), -OH (6)	12.5 (in ethanol)	~1.9
6-Phenyl-pyridazin-3(2H)-one	Phenyl (6)	8.2 (in ethanol)	~2.5
6-(4-Methylphenyl)-2-phenylpyridazin-3(2H)-one	Phenyl (2), 4-methylphenyl (6)	6.7 (in ethanol)	~2.8

Anti-inflammatory Activity

• 2-(4-Methylphenyl)-4,6-dihydro-1H-pyridazin-3(4H)-one (a dihydro analog) exhibits potent anti-inflammatory activity with an IC₅₀ of 11.6 μM against LPS-induced macrophage inflammation . The hydroxyl group in 2-(3,4-dimethylphenyl)-6-hydroxypyridazin-3(2H)-one may further modulate COX-2 inhibition or reactive oxygen species (ROS) scavenging, though direct data are unavailable.
• 4,5-Functionalized 6-phenyl-3(2H)-pyridazinones with piperazine or propyl groups show enhanced anticancer activity (e.g., IC50 <10 μM in breast cancer cell lines) . The 3,4-dimethylphenyl substituent in the target compound may improve selectivity for specific kinase targets.

Cardiovascular Effects

• 2-Substituted-6-phenyl-4,5-dihydropyridazin-3(2H)-ones act as inodilators (dual inotropic and vasodilatory agents) due to PDE-III inhibition. Saturated rings (4,5-dihydro) enhance conformational flexibility, while unsaturated rings (as in the target compound) may alter binding kinetics .

Pharmacokinetic Considerations

• The hydroxyl group in the target compound may improve metabolic stability compared to 6-(2,3-dimethylphenoxy)-2-(2-hydroxyethyl)pyridazin-3-one (CAS LS-129946), which contains an ether linkage prone to enzymatic hydrolysis .
• The 3,4-dimethylphenyl group could reduce cytochrome P450-mediated oxidation compared to 6-(3,4-dichlorophenyl) analogs (e.g., CAS 898154-05-7), where chlorine atoms increase electron-withdrawing effects .